Cas no 383141-97-7 (Benzothiazole,6-methyl-2-(1H-pyrrol-1-yl)-)

• Product Name: Benzothiazole,6-methyl-2-(1H-pyrrol-1-yl)-
• CAS No: 383141-97-7
• MF: C₁₂H₁₀N₂S
• MW: 214.286201000214
• CID: 298524
• PubChem ID: 45077063
• Update Time: 2025-04-19

Benzothiazole,6-methyl-2-(1H-pyrrol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-methyl-2-(1H-pyrrol-1-yl)-
• Benzothiazole, 6-methyl-2-(1H-pyrrol-1-yl)- (9CI)
• 6-Methyl-2-(1H-pyrrol-1-yl)-1,3-benzothiazole
• 6-Methyl-2-(1H-pyrrol-1-yl)benzo[d]thiazole
• 383141-97-7

• Inchi： 1S/C12H10N2S/c1-9-4-5-10-11(8-9)15-12(13-10)14-6-2-3-7-14/h2-8H,1H3
• InChI Key： ZGEXJJHASOLYOB-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(C)=CC1=2)N1C=CC=C1

Computed Properties

• Exact Mass: 214.0566
• Monoisotopic Mass: 214.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1A^2
• XLogP3: 3.5

Experimental Properties

• PSA: 17.82